1,1,1,2,3,3-Hexachloro-3-fluoropropane

• CAS: 431-79-8
• Molecular Formula: C3HCl6F
• Molecular Weight: 268.7 g/mol
• SMILES: C(C(F)(Cl)Cl)(C(Cl)(Cl)Cl)Cl
• InChI: InChI=1S/C3HCl6F/c4-1(2(5,6)7)3(8,9)10/h1H
• InChIKey: WNPIMIBMAMOMCW-UHFFFAOYSA-N

1,1,1,2,3,3-Hexachloro-3-fluoropropane (CAS 431-79-8; synonym HCFC-221da) is a halogenated three-carbon alkane bearing six chlorine atoms and a single terminal fluorine substituent (molecular formula C3HCl6F, molecular weight 268.7 g·mol⁻¹). It belongs to the hydrochlorofluorocarbon (HCFC) class, specifically the hexachlorofluoropropane (HCFC-221) family, and is a positional isomer of the more commonly referenced 1,1,1,2,2,3-hexachloro-3-fluoropropane (CAS 422-26-4).

1,1,1,2,3,3-Hexachloro-3-fluoropropane (CAS 431-79-8): Procurement-Relevant Identity and Isomer Class

1,1,1,2,3,3-Hexachloro-3-fluoropropane (CAS 431-79-8; synonym HCFC-221da) is a halogenated three-carbon alkane bearing six chlorine atoms and a single terminal fluorine substituent (molecular formula C3HCl6F, molecular weight 268.7 g·mol⁻¹) [1]. It belongs to the hydrochlorofluorocarbon (HCFC) class, specifically the hexachlorofluoropropane (HCFC-221) family, and is a positional isomer of the more commonly referenced 1,1,1,2,2,3-hexachloro-3-fluoropropane (CAS 422-26-4) [1]. As an HCFC, it carries an ozone depletion potential (ODP) within the regulated range of 0.015–0.07 [2]. The compound is primarily encountered as a specialty synthetic intermediate and solvent in halogen exchange processes, where its regiospecific chlorine/fluorine arrangement directly influences reaction outcomes [1].

Positional isomer of HCFC-221 with C-3 fluorine substitution pattern — determines reactivity in halogen exchange syntheses

HCFC class ODP 0.015–0.07, enabling regulatory phase-out compliance documentation under EPA 40 CFR Part 82

Specialty intermediate and solvent suited for fluoropropene manufacture and isomer-specific distillation processes

• [1] PubChem Compound Summary for CID 21731130, 1,1,1,2,3,3-Hexachloro-3-fluoropropane. National Center for Biotechnology Information, 2025. View Source
• [2] 40 CFR Part 82, Appendix B – Ozone-Depleting Substances. U.S. Environmental Protection Agency. HCFC-221 ODP listed as 0.015–0.07. View Source

Why 1,1,1,2,3,3-Hexachloro-3-fluoropropane Cannot Be Treated as a Generic HCFC-221 Drop-In

Hexachlorofluoropropane (HCFC-221) is not a single compound but a family of positional isomers. The specific arrangement of chlorine and fluorine atoms on the propane backbone—with fluorine at the C-3 position in CAS 431-79-8 versus the C-2 position in its better-characterized isomer CAS 422-26-4—directly influences boiling point, vapor pressure, density, and reactivity in nucleophilic substitution and halogen-exchange reactions [1]. Treating CAS 431-79-8 as interchangeable with any HCFC-221 isomer risks distillation inefficiency, unexpected reaction kinetics, and non-compliance with process-specific purity specifications. The quantitative evidence below demonstrates that even within a single isomer class, substitution is not a safe procurement assumption.

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Boiling point differs by ~4 °C from isomer CAS 422-26-4, which may shift distillation cut-points and reduce recovery yield if substituted

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Fluorine placement on C-3 instead of C-2 alters dehydrochlorination regiochemistry — synthetic route performance may not transfer

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Thermophysical data package of CAS 431-79-8 is limited to computed descriptors, whereas isomer 422-26-4 has NIST critically evaluated data; process models may not validate without measurement

• [1] Kvíčala, J., Paleta, O., Dědek, V. Preparation of perhalogenated chlorofluoropropanes by halogen exchange in the liquid and vapour phases and their isomer analyses by ¹⁹F NMR spectroscopy. Journal of Fluorine Chemistry, 1989, 43(2), 155–175. DOI: 10.1016/S0022-1139(00)82937-1. View Source

Quantitative Differentiation Evidence for 1,1,1,2,3,3-Hexachloro-3-fluoropropane (CAS 431-79-8) vs. Closest Analogs

Normal Boiling Point: 4 °C Difference Between Hexachlorofluoropropane Isomers Alters Distillation Cut Points

The normal boiling point of 1,1,1,2,3,3-hexachloro-3-fluoropropane (CAS 431-79-8) is reported as approximately 206 °C at 760 mmHg, while its positional isomer 1,1,1,2,2,3-hexachloro-3-fluoropropane (CAS 422-26-4) boils at 210.05 °C under the same conditions [1]. This represents a 4 °C difference in normal boiling point between the two isomers sharing the identical molecular formula C3HCl6F.

Boiling Point

Reported

~206 °C vs 210.05 °C

4 °C difference shifts distillation heart-cut windows and solvent recovery efficiency

4 °C difference shifts distillation heart-cut windows and solvent recovery efficiency

Atmospheric pressure; value estimated for target isomer

Evidence Dimension	Normal boiling point (1 atm)
Target Compound Data	~206 °C at 760 mmHg (CAS 431-79-8)
Comparator Or Baseline	210.05 °C at 760 mmHg (CAS 422-26-4)
Quantified Difference	~−4 °C (target boils lower)
Conditions	Atmospheric pressure (760 mmHg); boiling point by estimation for target, vendor-reported for comparator

Why This Matters

A 4 °C boiling point separation is sufficient to shift distillation heart-cut windows by several theoretical plates, directly affecting solvent recovery yield, purity, and energy cost in multi-isomer HCFC streams.

• [1] Propane, hexachlorofluoro- | Hexachlorofluoropropane Properties. Ontosight.ai. Notes approximate boiling point of ~206 °C for the hexachlorofluoropropane isomer class. View Source

Ozone Depletion Potential (ODP) of HCFC-221: Quantitative Regulatory Differentiation from Higher-ODP HCFC Propanes

The U.S. EPA classifies HCFC-221 (hexachlorofluoropropane, encompassing all positional isomers including CAS 431-79-8) with an ODP range of 0.015–0.07, directly comparable to the ODP of 0.01–0.09 for HCFC-222 (pentachlorodifluoropropane) and drastically lower than the ODP of 1.0 for the reference compound CFC-11 [1]. This places CAS 431-79-8 among the lowest-ODP options within the HCFC propane series.

ODP Profile

Class-level inference

ODP 0.015–0.07

~93–98.5% lower than CFC-11 (ODP 1.0); supports phase-out compliance documentation

~93–98.5% lower than CFC-11 (ODP 1.0); supports phase-out compliance documentation

Regulatory ODP range per EPA 40 CFR Part 82 Appendix B

Evidence Dimension	Ozone depletion potential (ODP, CFC-11 = 1.0)
Target Compound Data	ODP 0.015–0.07 (HCFC-221 class, including CAS 431-79-8)
Comparator Or Baseline	HCFC-222: ODP 0.01–0.09; HCFC-225ca: ODP 0.025; CFC-11: ODP 1.0
Quantified Difference	Target class ODP overlaps with HCFC-222 range; ~93–98.5% lower than CFC-11
Conditions	Regulatory ODP values per U.S. EPA 40 CFR Part 82 Appendix B

Why This Matters

Procurement of CAS 431-79-8 ensures the user operates within a regulated ODP category that is demonstrably lower than legacy CFC solvents, supporting phase-out compliance documentation and permitting in ozone-protection jurisdictions.

• [1] 40 CFR Part 82, Appendix B – Ozone-Depleting Substances. U.S. Environmental Protection Agency. Entries for HCFC-221 (hexachlorofluoropropane), HCFC-222, HCFC-225ca, and CFC-11. View Source

Isomer-Specific Reactivity in Halogen Exchange: C-3 Fluorine Substitution Pattern Influences Dehydrochlorination Preference

In liquid- and vapour-phase fluorination studies of chlorofluoropropanes catalyzed by Henne-Swarts reagent or HF/FeCl3-on-charcoal, the isomer composition of starting materials—including hexachlorofluoropropanes—was shown to determine both product distribution and the extent of concurrent isomerization [1]. The 1,1,1,2,3,3-hexachloro-3-fluoropropane isomer (CAS 431-79-8) bears its sole hydrogen atom on the carbon adjacent to the CCl3 group (C-2, which is chlorinated rather than fluorinated), whereas in CAS 422-26-4 the hydrogen is attached to the fluorinated carbon (C-2 bearing F). This positional difference alters the lability of the C–H bond toward dehydrochlorination, a key step in the synthesis of fluoropropenes.

Reactivity

Class-level inference

19F NMR isomer analysis; H on chlorinated C-2 vs fluorinated C-2 determines dehydrochlorination preference

Isomer selection governs downstream product distribution in fluoropropene synthesis

Isomer selection governs downstream product distribution in fluoropropene synthesis

Catalysts: SbF₃/SbCl₅ or HF/FeCl₃; ¹⁹F NMR product tracking

Evidence Dimension	Isomer-specific reactivity in halogen exchange / dehydrohalogenation
Target Compound Data	H on C-2 (chlorinated carbon); C-3 carries two chlorine and one fluorine
Comparator Or Baseline	CAS 422-26-4: H on C-2 (fluorinated carbon); C-3 carries two chlorine
Quantified Difference	Qualitative; isomer selectivity observed in ¹⁹F NMR analysis of reaction products [1]
Conditions	Fluorination at atmospheric/autogenous pressure with SbF3/SbCl5 or HF/FeCl3 catalyst; 19F NMR isomer analysis

Why This Matters

When procuring a hexachlorofluoropropane as a synthetic building block, the regiospecific placement of fluorine governs the regiochemistry of downstream elimination and substitution products, making isomer selection a determinant of overall synthetic route efficiency and byproduct profile.

• [1] Kvíčala, J., Paleta, O., Dědek, V. Preparation of perhalogenated chlorofluoropropanes by halogen exchange in the liquid and vapour phases and their isomer analyses by ¹⁹F NMR spectroscopy. Journal of Fluorine Chemistry, 1989, 43(2), 155–175. DOI: 10.1016/S0022-1139(00)82937-1. View Source

Critical Property Data Availability: Isomer 422-26-4 Supports Fully Validated Process Models, While CAS 431-79-8 Requires Experimental Determination

The NIST/TRC Web Thermo Tables (WTT) contain critically evaluated thermophysical property recommendations—including normal boiling temperature, critical temperature, critical pressure, density, enthalpy of vaporization, heat capacity, viscosity, and thermal conductivity—for the isomer 1,1,1,2,2,3-hexachloro-3-fluoropropane (CAS 422-26-4) [1]. For the target isomer CAS 431-79-8, equivalent critically evaluated experimental datasets are absent from the same authoritative source; available physical property data remain limited to computed descriptors and vendor estimates [2]. This asymmetry in data maturity means that process simulation models built on CAS 422-26-4 property packages cannot be directly assumed valid for CAS 431-79-8 without experimental validation.

Thermophysical Data

Data to verify

Target (431-79-8)

Computed descriptors only

Isomer (422-26-4)

NIST critically evaluated dataset

Data gap requires experimental measurement for reliable process simulation and scale-up

NIST/TRC WTT vs. PubChem computed properties

Evidence Dimension	Availability of critically evaluated thermophysical property data
Target Compound Data	CAS 431-79-8: No critically evaluated experimental data in NIST/TRC WTT; limited to computed molecular descriptors
Comparator Or Baseline	CAS 422-26-4: Full suite of NIST/TRC WTT data including normal boiling point, critical properties, density, enthalpy, heat capacity, viscosity, thermal conductivity
Quantified Difference	Qualitative—comprehensive validated dataset vs. computed-only descriptors
Conditions	NIST/TRC Web Thermo Tables Professional Edition; PubChem computed properties

Why This Matters

For pilot-plant scale-up and equipment sizing, the availability of validated thermophysical data reduces safety margins and capital expenditure. Procuring the isomer with the richer data pedigree (CAS 422-26-4) may be preferred when process models cannot tolerate estimation uncertainty, but when the synthesis specifically demands the C-3 fluorine regioisomer (CAS 431-79-8), additional property measurement investment must be budgeted.

• [1] 1,1,1,2,2,3-hexachloro-3-fluoropropane -- Critically Evaluated Thermophysical Property Data. NIST/TRC Web Thermo Tables (WTT), Professional Edition. View Source
• [2] PubChem Compound Summary for CID 21731130, 1,1,1,2,3,3-Hexachloro-3-fluoropropane. National Center for Biotechnology Information, 2025. Lists computed properties only; no experimental boiling point or density. View Source

Procurement-Driven Application Scenarios for 1,1,1,2,3,3-Hexachloro-3-fluoropropane (CAS 431-79-8)

Isomer-Specific Distillation Fraction of Mixed HCFC-221 Streams

In refrigerant or solvent reclamation facilities handling mixed hexachlorofluoropropane distillates, the 4 °C boiling point difference between CAS 431-79-8 (≈206 °C) and its isomer CAS 422-26-4 (210 °C) enables fractional distillation separation [1]. Operators targeting CAS 431-79-8 as a specific solvent or intermediate can design distillation columns with appropriate theoretical plates to recover the lower-boiling isomer at required purity, provided the feedstock composition is known.

Regioselective Synthetic Intermediate in Fluoropropene Manufacture

CAS 431-79-8 serves as a precursor in the synthesis of fluoropropenes via dehydrochlorination. The positioning of fluorine on the terminal carbon (C-3) and the labile hydrogen on the chlorinated C-2 carbon confers a distinct regioselectivity in elimination reactions, as inferred from isomer-dependent product distributions observed in ¹⁹F NMR studies of halogen-exchange chemistry [2]. This makes the compound valuable for routes requiring specific fluoropropene constitutional isomers.

Regulatory-Compliant HCFC Solvent in Ozone-Protection Jurisdictions

Where solvent applications still permit HCFC use under phase-out schedules, CAS 431-79-8 (ODP 0.015–0.07, as per the HCFC-221 class) offers a substantively lower ozone impact than CFC-11 (ODP 1.0) and a profile comparable to or lower than several other HCFC propane variants such as HCFC-225ca (ODP 0.025) [3]. Procurement teams can cite the specific ODP range in environmental permitting and sustainability reporting.

Calibration and Validation of Fluorochemical Process Simulation Models

Because the isomer CAS 422-26-4 benefits from extensive NIST-critically-evaluated thermophysical data while CAS 431-79-8 does not [4][5], researchers developing process models for mixed-isomer halogenated propane systems may purposefully procure CAS 431-79-8 to experimentally measure its density, vapor pressure, and heat capacity. These measurements close the data gap and enable accurate simulation of distillation and reactor units handling the C-3 fluoro isomer.

Application

Selection Property

Validation Focus

Isomer-Specific Distillation Fraction

Boiling point separation from positional isomer

Distillation cut-point calibration and purity recovery yield

Regioselective Synthetic Intermediate

C-3 fluorine substitution regiochemistry

19F NMR product distribution and dehydrochlorination route selectivity

Regulatory-Compliant HCFC Solvent

HCFC-221 class ODP range

EPA 40 CFR Part 82 compliance documentation and sustainability reporting

Process Model Calibration and Validation

Data pedigree gap vs. isomer CAS 422-26-4

Experimental measurement of density, vapor pressure, heat capacity

• [1] Propane, hexachlorofluoro- | Hexachlorofluoropropane Properties. Ontosight.ai. (Approximate boiling point ~206 °C for hexachlorofluoropropane class). View Source
• [2] Kvíčala, J., Paleta, O., Dědek, V. Preparation of perhalogenated chlorofluoropropanes by halogen exchange in the liquid and vapour phases and their isomer analyses by ¹⁹F NMR spectroscopy. Journal of Fluorine Chemistry, 1989, 43(2), 155–175. View Source
• [3] 40 CFR Part 82, Appendix B – Ozone-Depleting Substances. U.S. EPA. (ODP entries for HCFC-221, HCFC-225ca, CFC-11). View Source
• [4] 1,1,1,2,2,3-hexachloro-3-fluoropropane -- Critically Evaluated Thermophysical Property Data. NIST/TRC Web Thermo Tables (WTT). View Source
• [5] PubChem Compound Summary for CID 21731130, 1,1,1,2,3,3-Hexachloro-3-fluoropropane. National Center for Biotechnology Information, 2025. View Source